Cas no 2138205-93-1 (4-(2-methoxyethoxy)methylthian-4-ol)

• Product Name: 4-(2-methoxyethoxy)methylthian-4-ol
• CAS No: 2138205-93-1
• MF: C₉H₁₈O₃S
• MW: 206.302422046661
• CID: 5921690
• PubChem ID: 165484912
• Update Time: 2025-07-15

4-(2-methoxyethoxy)methylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethoxy)methylthian-4-ol
• EN300-1122205
• 4-[(2-methoxyethoxy)methyl]thian-4-ol
• 2138205-93-1

• Inchi： 1S/C9H18O3S/c1-11-4-5-12-8-9(10)2-6-13-7-3-9/h10H,2-8H2,1H3
• InChI Key： BRRWZWLHAKKCJB-UHFFFAOYSA-N
• SMILES： S1CCC(COCCOC)(CC1)O

Computed Properties

• Exact Mass: 206.09766561g/mol
• Monoisotopic Mass: 206.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64Ų

Additional information on 4-(2-methoxyethoxy)methylthian-4-ol

Chemical Profile of 4-(2-methoxyethoxy)methylthian-4-ol (CAS No. 2138205-93-1)

4-(2-methoxyethoxy)methylthian-4-ol, identified by its Chemical Abstracts Service (CAS) number 2138205-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This thiol-based alcohol derivative features a unique structural motif comprising a thiophene ring substituted with an alkoxyalkyl side chain, which imparts distinct physicochemical properties and biological potential. The presence of both methylthiol and polyether functionalities makes this molecule a versatile scaffold for medicinal chemistry applications, particularly in the design of enzyme inhibitors and receptor modulators.

The compound’s molecular structure, characterized by a six-membered thiophene ring conjugated with an oxygenated ethyl chain, positions it as a candidate for further derivatization and functionalization. Such structural features are often exploited in the development of small-molecule probes for biochemical assays and as intermediates in the synthesis of more complex pharmacophores. Recent advancements in computational chemistry have highlighted the role of thiophene derivatives in drug discovery, emphasizing their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking effects.

In the context of contemporary research, 4-(2-methoxyethoxy)methylthian-4-ol has garnered attention for its potential as a precursor in the synthesis of novel therapeutic agents. The methylthiol group (–SCH₃) is particularly noteworthy, as it serves as a reactive site for further chemical modifications, such as sulfonamide formation or thioether coupling. These modifications are pivotal in generating molecules with enhanced binding affinity or selectivity toward biological targets. For instance, sulfonamide derivatives derived from thiophene scaffolds have been reported to exhibit inhibitory activity against various enzymes implicated in metabolic disorders and infectious diseases.

The polyether side chain (–OCH₂CH₂OCH₃) introduces hydrophilicity to the molecule, which can be advantageous for improving solubility and bioavailability in drug formulations. This feature aligns with current trends in pharmaceutical design, where balancing lipophilicity and water solubility is critical for achieving optimal pharmacokinetic profiles. Additionally, the oxygenated ethyl chain may facilitate penetration across biological membranes, a desirable trait for topical or systemic therapies.

Recent studies have demonstrated the utility of thiophene-based compounds in modulating inflammatory pathways and antioxidant defenses. The thian-4-ol moiety (–S–OH) is particularly relevant here, as it can participate in redox-sensitive interactions within cellular environments. Such redox-active compounds are being explored for their potential in treating oxidative stress-related conditions, including neurodegenerative diseases and cardiovascular disorders. The combination of sulfur and oxygen heteroatoms in 4-(2-methoxyethoxy)methylthian-4-ol may endow it with dual redox responsiveness, making it a promising candidate for therapeutic intervention.

The synthesis of 4-(2-methoxyethoxy)methylthian-4-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic substitution reactions at the thiophene sulfur center followed by etherification steps to introduce the methoxyethyl side chain. Advances in catalytic methods have enabled more efficient and environmentally benign routes to this compound, reducing reliance on hazardous reagents or harsh reaction conditions.

In pharmacological applications, 4-(2-methoxyethoxy)methylthian-4-ol has been investigated as a lead compound for developing kinase inhibitors. Thiophene derivatives are known to interact with ATP-binding pockets of kinases through their aromatic systems, while polar functional groups enhance binding specificity. Preliminary computational modeling suggests that this compound may exhibit inhibitory activity against aberrantly activated kinases implicated in cancer progression. Further experimental validation is required to confirm these hypotheses and to explore its potential as a single-agent or combination therapeutic.

The compound’s stability under various storage conditions remains an important consideration for industrial-scale production and clinical application. Studies on its photostability and thermal degradation profiles indicate that proper handling—such as inert atmosphere storage or protective encapsulation—can mitigate degradation pathways. These findings are critical for ensuring batch-to-batch consistency and long-term viability during manufacturing processes.

Evaluation of 4-(2-methoxyethoxy)methylthian-4-ol’s metabolic fate has revealed insights into its potential disposition within biological systems. In vitro studies suggest rapid biotransformation via oxidation at both the thiol group and the methoxy substituent, leading to glucuronide conjugates excreted via renal pathways. This metabolic profile aligns with that of many pharmaceuticals designed for systemic administration but requires further investigation to assess any potential drug-drug interactions or toxicity concerns.

The growing interest in heterocyclic compounds like thiophenes underscores their versatility as building blocks in medicinal chemistry. The ability to modify both the core scaffold and functional groups allows researchers to fine-tune properties such as potency, selectivity, and pharmacokinetics. As computational tools become more sophisticated, virtual screening campaigns targeting thiophene derivatives are expected to yield novel candidates with therapeutic relevance across multiple disease areas.

In conclusion, 4-(2-methoxyethoxy)methylthian-4-ol (CAS No. 2138205-93-1) represents an intriguing chemical entity with broad applicability in drug discovery programs. Its unique structural features—combining sulfur-rich heterocycles with polyether side chains—position it as a valuable intermediate for synthesizing bioactive molecules addressing unmet medical needs. Continued exploration into its synthetic pathways will likely uncover additional derivatives worthy of preclinical development.